Cas no 20958-18-3 (Dihydroisotanshinone I)

• Product Name: Dihydroisotanshinone I
• CAS No: 20958-18-3
• MF: C₁₈H₁₄O₃
• MW: 278.301965236664
• CID: 51699
• PubChem ID: 89406
• Update Time: 2025-04-18

Dihydroisotanshinone I Chemical and Physical Properties

Names and Identifiers

• Dihydrotanshinone
• 4,8-Dimethyl-8,9-dihydrophenanthro[3,2-b]furan-7,11-dione
• Dihydroisotanshinone I
• 4,8-dimethyl-8,9-dihydronaphtho[2,1-f][1]benzofuran-7,11-dione
• 15,16-dihydroisotanshinone I
• Phenanthro[3,2-b]furan-7,11-dione,8,9-dihydro-4,8-dimethyl
• [ "" ]
• KXNYCALHDXGJSF-UHFFFAOYSA-N
• 958D183
• 4,8-
• AKOS028109839
• FT-0766994
• HY-B1919
• AC-35146
• Phenanthro[3,2-b]furan-7,11-dione, 8,9-dihydro-4,8-dimethyl-
• PD078596
• SCHEMBL13568194
• CS-6505
• DTXSID60943247
• FS-6927
• 4,8-dimethyl-7H,8H,9H,11H-phenanthro[3,2-b]furan-7,11-dione
• 4,8-Dimethyl-8,9-dihydrophenanthro[3,2-b]furan-7,11-dione #
• Phenanthro(3,2-b)furan-7,11-dione, 8,9-dihydro-4,8-dimethyl-
• 20958-18-3
• A12259
• DB-050318
• 4,8-dimethyl-8H,9H-phenanthro[3,2-b]furan-7,11-dione

• MDL： MFCD21333237
• Inchi： 1S/C18H14O3/c1-9-4-3-5-12-11(9)6-7-13-15(12)17(20)18-14(16(13)19)10(2)8-21-18/h3-7,10H,8H2,1-2H3
• InChI Key： KXNYCALHDXGJSF-UHFFFAOYSA-N
• SMILES： O1C2C(C3C4C=CC=C(C)C=4C=CC=3C(C=2C(C)C1)=O)=O

Computed Properties

• Exact Mass: 278.09400
• Monoisotopic Mass: 278.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 3.6

Experimental Properties

• Color/Form: Red powder
• Density: 1.3200
• Melting Point: 233°C-234°C
• Boiling Point: 470.4±45.0 °C at 760 mmHg
• Flash Point: 210.8±28.8 °C
• Refractive Index: 1.67
• PSA: 43.37000
• LogP: 3.44760
• Sensitiveness: Sensitive to light
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Dihydroisotanshinone I Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tanshinones, isotanshinones, and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tanshinones, isotanshinones, and derivatives
• Diterpenoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds